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Compound of Interest

Compound Name: Moguisteine

Cat. No.: B1677395

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moguisteine is a peripherally acting, non-narcotic antitussive agent. It has demonstrated
efficacy in reducing cough frequency in patients with chronic obstructive pulmonary disease
(COPD) and other respiratory conditions. Its mechanism of action is believed to involve the
modulation of sensory nerve channels in the airways. This technical guide provides a
comprehensive overview of the chemical structure and synthesis of Moguisteine, intended to
serve as a valuable resource for researchers and professionals in the field of drug
development.

Chemical Structure

Moguisteine is a racemic mixture of the ethyl ester of (R,S)-3-[2-[(2-
methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-3-oxopropanoic acid.
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Identifier Value

ethyl 3-[2-[(2-methoxyphenoxy)methyl]-1,3-

IUPAC Name _ o
thiazolidin-3-yl]-3-oxopropanoate[1]
Molecular Formula C16H21NOsS[1]
Molecular Weight 339.41 g/mol [1]
CAS Number 119637-67-1[1]
CCOC(=0)CC(=O)N1CCscC1coc2=Cc=CCc=C
SMILES

20C[1]

A two-dimensional representation of the Moguisteine structure is provided below.

Caption: Chemical structure of Moguisteine.

Synthesis of Moguisteine

A known high-yield and high-purity synthesis of Moguisteine proceeds via a three-step
process. An alternative, older method involves the use of the less stable and more expensive
ethyl malonyl chloride.

Three-Step Synthesis Pathway

This modern synthesis route offers high yields and purity.
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Step 1: Formation of Dioxolane Intermediate

Step 2: Thw Formation
R,S)-2-[(2-methoxyphenoxy)methyl]-l,3-thiazolidine)

Step 3: Acylation to Moguist:' e

( )
(

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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